Cas no 1005212-02-1 (Gelomulide N)

• Product Name: Gelomulide N
• CAS No: 1005212-02-1
• MF: C₂₄H₃₂O₇
• MW: 432.506688117981
• CID: 1080809
• PubChem ID: 138376535
• Update Time: 2025-07-17

Gelomulide N Chemical and Physical Properties

Names and Identifiers

• Gelomulide N
• 1-epi-Gelomulide O
• 1alpha,3beta-Diacetoxy-8beta,14beta-epoxy-ent-abiet-13(15)-en-16,12-olide
• gelomulide O
• (+)-Gelomulide O
• (+)-Gelomulide N
• 1005212-02-1
• 12-(acetyloxy)-5,11,15,15-tetramethyl-6-oxo-2,7-dioxapentacyclo[8.8.0.0(1),(3).0?,?.0(1)(1),(1)?]octadec-4-en-14-yl acetate
• 1,3-Diacetoxy-8,14-epoxy-ent-abiet-13(15)-en-16,12-olide
• 1H-Oxireno[1,10a]phenanthro[3,2-b]furan-9(7aH)-one, 1,3-bis(acetyloxy)-2,3,4,4a,5,6,10a,11,11a,11b-decahydro-4,4,8,11b-tetramethyl-, (1S,3S,4aR,6aS,7aR,10aR,11aS,11bR)-
• [(1S,3R,8R,10S,11R,12S,14S,16R)-12-acetyloxy-5,11,15,15-tetramethyl-6-oxo-2,7-dioxapentacyclo[8.8.0.0^{1,3.0^{4,8.0^{11,16]octadec-4-en-14-yl] acetate
• (12-acetyloxy-5,11,15,15-tetramethyl-6-oxo-2,7-dioxapentacyclo[8.8.0.01,3.04,8.011,16]octadec-4-en-14-yl) acetate

• Inchi： 1S/C24H32O7/c1-11-19-14(30-21(11)27)9-16-23(6)15(7-8-24(16)20(19)31-24)22(4,5)17(28-12(2)25)10-18(23)29-13(3)26/h14-18,20H,7-10H2,1-6H3
• InChI Key： YOELDOOOBJSHSZ-UHFFFAOYSA-N
• SMILES： O1C2C3=C(C)C(=O)OC3CC3C4(C)C(CC(C(C)(C)C4CCC132)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 432.21500
• Monoisotopic Mass: 432.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.928
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 551.4±50.0 °C at 760 mmHg
• Flash Point: 237.5±30.2 °C
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 91.43000
• LogP: 3.09540
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Gelomulide N Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on Gelomulide N

Gelomulide N (CAS No. 1005212-02-1): A Promising Compound in Medicinal Chemistry

Gelomulide N (CAS No. 1005212-02-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique properties and potential therapeutic applications. This compound, derived from natural sources, has shown promising results in various preclinical studies, particularly in the areas of anti-inflammatory and anti-cancer activities. In this article, we will delve into the chemical structure, biological activities, and potential clinical applications of Gelomulide N.

The chemical structure of Gelomulide N is characterized by a complex arrangement of functional groups that contribute to its bioactivity. Recent spectroscopic and computational studies have provided detailed insights into its molecular conformation, which is essential for understanding its interactions with biological targets. The compound is a diterpenoid, a class of natural products known for their diverse biological activities and structural complexity.

One of the most significant areas of research involving Gelomulide N is its anti-inflammatory properties. Inflammatory diseases such as arthritis, asthma, and inflammatory bowel disease (IBD) are major health concerns globally. Preclinical studies have demonstrated that Gelomulide N exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that Gelomulide N significantly reduced the levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, Gelomulide N has also shown promise in cancer research. Cancer remains one of the leading causes of mortality worldwide, and the development of new therapeutic agents is crucial. Preclinical studies have indicated that Gelomulide N possesses anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. A notable study published in Cancer Research in 2022 found that Gelomulide N effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway.

The mechanism of action of Gelomulide N is multifaceted and involves multiple cellular pathways. Research has shown that it can modulate key signaling cascades such as NF-κB, MAPK, and PI3K/AKT, which are central to inflammation and cancer progression. These findings suggest that Gelomulide N has the potential to be developed into a multi-targeted therapeutic agent with broad-spectrum activity.

In addition to its direct effects on cellular processes, Gelomulide N has also been investigated for its potential as an adjuvant therapy. Combining it with existing treatments may enhance their efficacy while reducing side effects. For example, a study published in the International Journal of Molecular Sciences in 2023 demonstrated that co-administration of Gelomulide N with conventional chemotherapy drugs resulted in synergistic effects against colorectal cancer cells.

The safety profile of Gelomulide N is another critical aspect being evaluated in preclinical studies. Preliminary toxicity assessments have shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential interactions with other medications.

In conclusion, Gelomulide N (CAS No. 1005212-02-1) represents a promising compound with significant potential for therapeutic applications in both inflammatory diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive candidate for further development into novel pharmaceuticals. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, paving the way for future advancements in medicinal chemistry.